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Compound of Interest

Compound Name: 5-Iodosalicylic acid

Cat. No.: B043159 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides detailed procedures for the safe disposal of 5-Iodosalicylic acid, ensuring

compliance with safety regulations and minimizing environmental impact.

Essential Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle 5-Iodosalicylic acid with

appropriate personal protective equipment (PPE). This compound is classified as a skin and

eye irritant and may cause respiratory irritation.[1] Always wear protective gloves, safety

glasses with side-shields, and a lab coat.[2][3] Work in a well-ventilated area, preferably within

a chemical fume hood, to avoid inhalation of dust.[2][3]

Quantitative Data Summary
While specific quantitative limits for disposal were not found in the provided safety data sheets,

the following table summarizes key hazard and classification information for 5-Iodosalicylic
acid.
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Property Value Source

CAS Number 119-30-2 [2][4]

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1]

GHS Pictogram GHS07 (Exclamation Mark) [1]

Storage

Store in a cool, dry, well-

ventilated area away from

incompatible substances.

Keep container tightly closed.

[1][5]

[1][5]

Incompatible Materials
Strong oxidizing agents,

Strong bases
[2][4]

Step-by-Step Disposal Protocol
The recommended disposal method for 5-Iodosalicylic acid involves incineration by a

licensed waste disposal company.[6] Adherence to local, regional, and national regulations is

mandatory.[4]

1. Waste Collection and Storage:

Collect waste 5-Iodosalicylic acid, including any contaminated materials, in a designated
and clearly labeled hazardous waste container.
The container must be made of a compatible material and have a tightly fitting cap.[7]
Store the waste container in a designated, well-ventilated, and secure area, segregated from
incompatible materials.

2. Preparing for Disposal:

For disposal, the material should be dissolved or mixed with a combustible solvent.[1][3] This
should be done in a chemical fume hood.
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The choice of solvent should be compatible with the incinerator's requirements and should
not create additional hazards.

3. Prohibited Disposal Methods:

DO NOT dispose of 5-Iodosalicylic acid down the sink or in regular trash.[1][3][8] This
substance should not be allowed to enter drains, soil, or surface water.[1][3]
Evaporation is not an acceptable method of disposal.[8]

4. Arranging for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal contractor to arrange for pickup and disposal.
Provide them with the safety data sheet (SDS) for 5-Iodosalicylic acid.
The approved disposal method is incineration in a chemical incinerator equipped with an
afterburner and scrubber.[1][3]

5. Disposal of Empty Containers:

Thoroughly empty the original container of all residual 5-Iodosalicylic acid.
Rinse the empty container with a suitable solvent (e.g., the same solvent used for dissolving
the waste). Collect the rinsate as hazardous waste.[8]
After thorough rinsing, deface or remove the original label.[8] The cleaned container can then
be disposed of according to your institution's guidelines for non-hazardous waste or
recycled.[8][9]

6. Accidental Spills:

In the event of a spill, avoid dust formation.[2][4]
Wear appropriate PPE, including respiratory protection.
Sweep or shovel the spilled material into a suitable container for disposal.[2][4]
Clean the contaminated area thoroughly.[1]

Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of 5-
Iodosalicylic acid.
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Caption: Decision workflow for the proper disposal of 5-Iodosalicylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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